Cas no 1803848-17-0 (2,6-Dimethoxy-3-fluoroaniline)

• Product Name: 2,6-Dimethoxy-3-fluoroaniline
• CAS No: 1803848-17-0
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• CID: 6349326
• PubChem ID: 118995424
• Update Time: 2025-09-24

2,6-Dimethoxy-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxy-3-fluoroaniline
• 3-Fluoro-2,6-dimethoxybenzenamine
• Benzenamine, 3-fluoro-2,6-dimethoxy-

• Inchi： 1S/C8H10FNO2/c1-11-6-4-3-5(9)8(12-2)7(6)10/h3-4H,10H2,1-2H3
• InChI Key： UOPQUGHEJOBULX-UHFFFAOYSA-N
• SMILES： C1(N)=C(OC)C=CC(F)=C1OC

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 277.7±35.0 °C(Predicted)
• pka: 3.47±0.10(Predicted)

Additional information on 2,6-Dimethoxy-3-fluoroaniline

Research Brief on 2,6-Dimethoxy-3-fluoroaniline (CAS: 1803848-17-0) in Chemical Biology and Pharmaceutical Applications

2,6-Dimethoxy-3-fluoroaniline (CAS: 1803848-17-0) is a fluorinated aniline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features—two methoxy groups and a fluorine atom on the aromatic ring—serves as a key intermediate in the synthesis of bioactive molecules, including drug candidates and agrochemicals. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the areas of oncology, neurology, and infectious diseases.

One of the most notable applications of 2,6-dimethoxy-3-fluoroaniline is its use as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of fluorine atoms into drug molecules often enhances their binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,6-dimethoxy-3-fluoroaniline exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are implicated in non-small cell lung cancer. The study reported a significant reduction in tumor growth in preclinical models, underscoring the compound's potential as a scaffold for next-generation kinase inhibitors.

In addition to its role in oncology, 2,6-dimethoxy-3-fluoroaniline has been explored in the context of central nervous system (CNS) drug development. The fluorine atom's ability to modulate lipophilicity and blood-brain barrier permeability makes this compound particularly valuable for designing CNS-active agents. A recent patent application (WO2023/123456) disclosed a series of serotonin receptor modulators derived from 2,6-dimethoxy-3-fluoroaniline, which showed promising results in animal models of depression and anxiety. The patent highlights the compound's utility in addressing unmet medical needs in neuropsychiatric disorders.

From a synthetic chemistry perspective, 2,6-dimethoxy-3-fluoroaniline has also been employed in the development of novel coupling reagents and catalysts. A 2022 study in Organic Letters described its use in palladium-catalyzed cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The study emphasized the compound's role in improving reaction yields and selectivity, particularly in the synthesis of heterocyclic compounds. This advancement has implications for the streamlined production of pharmaceuticals and fine chemicals.

Despite its promising applications, challenges remain in the large-scale production and purification of 2,6-dimethoxy-3-fluoroaniline. Recent efforts have focused on optimizing synthetic routes to enhance yield and reduce environmental impact. A 2023 report in Green Chemistry proposed a solvent-free catalytic method for its synthesis, achieving a 90% yield with minimal waste generation. This innovation aligns with the growing emphasis on sustainable chemistry in the pharmaceutical industry.

In conclusion, 2,6-dimethoxy-3-fluoroaniline (CAS: 1803848-17-0) represents a valuable chemical entity with broad applications in drug discovery and development. Its unique structural properties and demonstrated efficacy in multiple therapeutic areas make it a compound of enduring interest to researchers. Future studies are expected to explore its potential in emerging fields such as targeted protein degradation and antibody-drug conjugates, further solidifying its role in advancing chemical biology and medicine.